Cas no 62020-03-5 (6-Nitronicotinamide)

6-Nitronicotinamide is a nitrated derivative of nicotinamide, characterized by the introduction of a nitro group at the 6-position of the pyridine ring. This modification enhances its reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound exhibits potential applications in the development of bioactive molecules due to its electron-withdrawing nitro group, which can influence binding interactions and metabolic pathways. Its well-defined structure and purity make it suitable for precise chemical transformations. Researchers utilize 6-Nitronicotinamide in studies involving enzyme inhibition, redox processes, and the synthesis of novel heterocyclic compounds, leveraging its stability and compatibility with various reaction conditions.

6-Nitronicotinamide structure

Product Name:6-Nitronicotinamide

CAS No:62020-03-5

MF:C₆H₅N₃O₃

MW:167.122200727463

CID:3166882

PubChem ID:20321194

Update Time:2025-06-07

6-Nitronicotinamide Chemical and Physical Properties

Names and Identifiers

- SCHEMBL11619191
- 6-Nitronicotinamide
- 62020-03-5
- DTXSID201307651
- 6-Nitro-3-pyridinecarboxamide
- SB53111
- Inchi： 1S/C6H5N3O3/c7-6(10)4-1-2-5(8-3-4)9(11)12/h1-3H,(H2,7,10)
- InChI Key： UIXAOTFCIQGBAP-UHFFFAOYSA-N
- SMILES： O=C(C1=CN=C(C=C1)[N+](=O)[O-])N

Computed Properties

Exact Mass: 167.03309103Da
Monoisotopic Mass: 167.03309103Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 102Å²

6-Nitronicotinamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029206564-5g	6-Nitronicotinamide	62020-03-5	97%	5g	$1407.00	2023-09-01
Alichem	A029206564-10g	6-Nitronicotinamide	62020-03-5	97%	10g	$2090.40	2023-09-01
Alichem	A029206564-25g	6-Nitronicotinamide	62020-03-5	97%	25g	$3450.50	2023-09-01
Chemenu	CM522982-1g	6-Nitronicotinamide	62020-03-5	97%	1g	$367	2022-06-10

6-Nitronicotinamide Related Literature

1. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
2. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
3. Achieving excellent anti-corrosion and tribological performance by tailoring the surface morphology and chemical composition of aluminum alloys

Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
4. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
5. An autoreduction method to prepare plasmonic gold-embedded polypeptide micelles for synergistic chemo-photothermal therapy†

Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152

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